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Compound of Interest

Compound Name: DBCO-PEG4-alkyne

Cat. No.: B12421435

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with DBCO-PEG4-alkyne. The following procedures
for handling, storage, and disposal are designed to ensure laboratory safety and maintain the
integrity of the product.

Chemical and Physical Properties

DBCO-PEGA4-alkyne is a heterobifunctional linker utilized in click chemistry.[1][2][3] The
dibenzocyclooctyne (DBCO) group reacts with azides through strain-promoted alkyne-azide
cycloaddition (SPAAC), a copper-free click reaction, while the terminal alkyne allows for
copper-catalyzed azide-alkyne cycloaddition (CUAAC).[1] The polyethylene glycol (PEG4)
spacer enhances solubility in aqueous solutions and reduces steric hindrance.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12421435?utm_src=pdf-interest
https://www.benchchem.com/product/b12421435?utm_src=pdf-body
https://www.benchchem.com/product/b12421435?utm_src=pdf-body
https://www.baseclick.eu/product/dbco-peg4-alkyne/
https://conju-probe.com/product/dbco-peg4-alkyne/
https://www.carlroth.com/pl/en/a-to-z/dbco-peg4-alkyne/p/258y.1
https://www.baseclick.eu/product/dbco-peg4-alkyne/
https://www.baseclick.eu/product/dbco-peg4-alkyne/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C30H34N206

Molecular Weight 518.24 g/mol

Physical State Slightly yellow oll

Purity > 95% (HPLC)

Soluble in DCM, THF,

Solubility o
Acetonitrile, DMF, DMSO
Storage Conditions -20 °C, protected from light
) 12 months unopened after
Shelf Life

receipt

Personal Protective Equipment (PPE)

While specific hazard data for DBCO-PEG4-alkyne is not extensively published, data from
structurally similar compounds, such as DBCO-PEG4-NHS ester, indicate potential for skin and
eye irritation, and respiratory irritation if inhaled. Therefore, a cautious approach and the use of
appropriate PPE are essential.
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Equipment

Specification

Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from potential

splashes.

Hand Protection

Chemical-resistant nitrile

gloves.

Prevents direct skin contact.

Body Protection

A laboratory coat must be worn

to protect skin and clothing.

Protects against spills.

Respiratory Protection

Not generally required under
normal use with adequate
ventilation, such as in a
chemical fume hood. Use a
respirator if aerosols could be
generated or if working in a

poorly ventilated area.

Prevents inhalation of potential

aerosols.

Operational Plan: Handling and Preparation

Protocol

Proper handling is critical to ensure user safety and maintain the chemical's reactivity. DBCO

compounds can be moisture-sensitive.

1. Reagent Equilibration:

» Before opening, allow the vial of DBCO-PEG4-alkyne to equilibrate to room temperature.

This prevents moisture from condensing inside the vial, which could compromise the

reagent.

2. Working in a Controlled Environment:

e Conduct all handling and preparation steps in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

3. Preparation of Stock Solution:
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 DBCO-PEG4-alkyne is a slightly yellow oil, which can be challenging to handle directly. It is
recommended to prepare a stock solution in a suitable anhydrous solvent.

» Dissolve the compound in a dry, water-miscible organic solvent such as Dimethyl Sulfoxide
(DMSO) or Dimethylformamide (DMF).

o Example Preparation: For a 10 mM stock solution from 5 mg of the compound, add 965 pL of
anhydrous solvent.

o Ensure the solution is thoroughly mixed by vortexing before use.
4. Use in Experiments:

e When adding the reagent to your reaction, use calibrated micropipettes and dispose of tips in
a designated chemical waste container.

» Avoid using buffers that contain azides, as they will react with the DBCO group.

Disposal Plan

Dispose of all waste containing DBCO-PEG4-alkyne as chemical waste in accordance with
institutional and local regulations. Do not discharge into drains or the environment.

1. Waste Segregation:

o Solid Waste: Collect unused or expired solid DBCO-PEG4-alkyne in a clearly labeled,
sealed container. Also, dispose of any lab materials that have come into direct contact with
the compound (e.g., pipette tips, vials, gloves) in a designated solid chemical waste
container.

 Liquid Waste: Collect all solutions containing DBCO-PEG4-alkyne (including stock solutions
and reaction mixtures) in a labeled, sealed container for hazardous liquid waste. Do not mix
with incompatible waste streams.

2. Storage Pending Disposal:

o Store sealed waste containers in a designated, well-ventilated chemical waste storage area,
away from incompatible materials, until they can be collected.
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3. Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal service to arrange for pickup and proper disposal.

Visualization of Handling Workflow

The following diagram outlines the key procedural steps for the safe handling of DBCO-PEG4-
alkyne, from initial receipt to final disposal.
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Workflow for Safe Handling of DBCO-PEG4-Alkyne
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Caption: Workflow for handling DBCO-PEG4-alkyne from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12421435#personal-protective-equipment-for-
handling-dbco-peg4-alkyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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